Cas no 13991-42-9 ([1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-dipropyl-)

• Product Name: [1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-dipropyl-
• CAS No: 13991-42-9
• MF: C₂₀H₂₆O₄
• MW: 330.418046474457
• CID: 180318
• PubChem ID: 166972
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-dipropyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-dipropyl-
• (1,1'-Biphenyl)-2,2'-diol, 3,3'-dimethoxy-5,5'-dipropyl-
• 13991-42-9
• DTXSID20930653
• Dehydrodidihydroeugenol
• 2,2'-dihydroxy-3,3'-dimethoxy-5,5'-dipropylbiphenyl
• CHEMBL407338
• SCHEMBL8081097
• 3,3'-Dimethoxy-5,5'-dipropyl-[1,1'-biphenyl]-2,2'-diol
• 3,3'-Dimethoxy-5,5'-dipropyl[1,1'-biphenyl]-2,2'-diol

• Inchi： 1S/C20H26O4/c1-5-7-13-9-15(19(21)17(11-13)23-3)16-10-14(8-6-2)12-18(24-4)20(16)22/h9-12,21-22H,5-8H2,1-4H3
• InChI Key： BTTCEFCKFDSNET-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(=C1O)C1=C(C(=CC(=C1)CCC)OC)O)CCC

Computed Properties

• Exact Mass: 330.18318
• Monoisotopic Mass: 330.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.107
• Boiling Point: 439.9°C at 760 mmHg
• Flash Point: 219.8°C
• Refractive Index: 1.559
• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives